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Compound of Interest

Compound Name: 3-(Tributylstannyl)-1-propanol
CAS No.: 29346-30-3
Cat. No.: B8474349
Get Quote
. J

Part 1: Introduction & Chemical Profile

3-(Tributylstannyl)-1-propanol (CAS: 74141-12-1) is a bifunctional organometallic building
block critical in the synthesis of radiopharmaceuticals and complex drug conjugates. It features
a primary hydroxyl group (

) for covalent attachment to bioactive scaffolds and a tributylstannyl (

) moiety, which serves as a reactive "handle" for palladium-catalyzed cross-coupling (Stille
reaction) or electrophilic halodestannylation (radioiodination).

Despite its utility, this compound presents significant safety challenges due to the tributyltin
(TBT) moiety. TBT compounds are potent endocrine disruptors, neurotoxins, and marine
pollutants. This guide provides a self-validating framework for the safe manipulation,
application, and disposal of this reagent.

Chemical Profile Table[1]
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Property Data

Chemical Formula

Molecular Weight 349.14 g/mol

Physical State Viscous, colorless to pale yellow liquid

N ) High (>150°C at 1 atm); typically distilled under
Boiling Point

high vacuum
Solubility Soluble in DCM, THF, Et20; Insoluble in water
Severe Marine Pollutant, Acute Neurotoxin, Skin
Key Hazard

Irritant

Part 2: Safety Profile & Mechanism of Toxicity

Understanding the mechanism of toxicity is essential for designing effective safety protocols.
The tributylstannyl moiety is lipophilic, allowing it to easily penetrate biological membranes.

Mechanism of Action (Toxicity)[2][6]

o Membrane Disruption: The lipophilic nature allows accumulation in lipid bilayers, disrupting
ion gradients (specifically

exchange), leading to cytotoxicity.

e Endocrine Disruption: TBT compounds inhibit the enzyme aromatase (CYP19), preventing
the conversion of androgens to estrogens. This causes "imposex" in marine life and
reproductive toxicity in mammals.[1]

e Immunotoxicity: TBT induces apoptosis in thymocytes, suppressing the immune system.

Critical Handling Directives

e The "No-Glove" Fallacy: Standard nitrile gloves provide temporary protection but are
permeable to organotins over time. Double-gloving (Nitrile over Laminate/Silver Shield) is
required for prolonged handling.
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» Aerosol Control: As a high-boiling liquid, the vapor pressure is low, but aerosols generated
during syringe transfer or rotary evaporation are highly toxic. All work must occur in a
certified chemical fume hood.

Part 3: Experimental Protocols
Protocol A: Synthesis of a Stannyl-Precursor
(Etherification)

Context: Attaching the tin linker to a drug scaffold (R-OH) via a Mitsunobu reaction or
alkylation.

Reagents:

Drug Scaffold (R-OH)

3-(Tributylstannyl)-1-propanol

Triphenylphosphine (

)

DIAD (Diisopropyl azodicarboxylate)

Solvent: Anhydrous THF

Step-by-Step Methodology:

Inert Setup: Flame-dry a 2-neck round bottom flask and cool under Argon flow.
o Dissolution: Dissolve Drug Scaffold (1.0 eq), 3-(Tributylstannyl)-1-propanol (1.2 eq), and

(1.5 eq) in anhydrous THF.

» Addition: Cool to 0°C. Add DIAD (1.5 eq) dropwise over 15 minutes. Rationale: Exothermic
reaction; cooling prevents side-product formation.

e Reaction: Warm to Room Temperature (RT) and stir for 12 hours. Monitor by TLC (Note:
Stannyl compounds stain dark purple/brown with
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)

e Quench: Add saturated

solution.

o Extraction: Extract with EtOAc. Crucial: The organic layer now contains the product AND
toxic tin residues.

Protocol B: Purification & Tin Removal (The "Grease"
Problem)

Organotins are notorious for "streaking" on silica gel and contaminating chromatography
columns. Standard flash chromatography is often insufficient to remove trace tributyltin
byproducts.

The KF/Silica Method (Self-Validating Step): This method converts soluble tributyltin
halides/oxides into insoluble polymeric tributyltin fluoride species.

Preparation: Mix Silica Gel (100 g) with Potassium Fluoride (KF, 10 g) in water (20 mL).
Evaporate water to obtain a free-flowing "KF-Silica" powder.

Filtration: Dilute the crude reaction mixture in minimal Hexane/EtOAc (1:1).

Execution: Pass the mixture through a pad of the KF-Silica.

o Mechanism:[2][3]

(Insoluble solid).

Validation: The filtrate should be tin-free. The solid pad retains the toxic tin waste.

Protocol C: Radioiodination (Halodestannylation)

Context: Converting the precursor into a radiopharmaceutical.

e Setup: In a V-vial, add Stannyl-Precursor (
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e Oxidant: Add Chloramine-T or Peracetic acid.
 |sotope: Add

or

o Reaction: Agitate at RT for 5-10 mins.
o Mechanism:[2][3] Electrophilic substitution. The lodine cation (

) attacks the Carbon-Tin bond. The
bond is weaker than
or

, ensuring regiospecific labeling.

 Purification: HPLC is required to separate the radiolabeled product from the tributyltin
byproduct (

Part 4: Visualization (Workflows & Pathways)
Diagram 1: Safety & Handling Logic

This diagram illustrates the hierarchy of controls required when handling 3-(Tributylstannyl)-1-
propanol.
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Hazard Source:
3-(Tributylstannyl)-1-propanol

Route: Dermal Absorption Route: Inhalation/Aerosol Route: Environmental Release

Control: Double Glove Control: Fume Hood Control: Solid Waste Segregation
(Laminate + Nitrile) (No Open Bench Work) (Do NOT use drain)

Prevention of:
Neurotoxicity & Imposex

Click to download full resolution via product page

Caption: Hierarchy of exposure controls preventing dermal, inhalation, and environmental
toxicity.

Diagram 2: Application Workflow (Radiolabeling)

This diagram maps the chemical transformation from the alcohol building block to the final
drug.

Radiolabeled Drug
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Caption: Synthetic pathway converting the tin-alcohol reagent into a diagnostic

radiopharmaceutical.
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Part 5: Waste Management & Emergency

Procedures
Waste Segregation (Critical)

Organotin waste must NEVER be mixed with general organic solvent waste.

Liquid Waste: Collect in a dedicated container labeled "HEAVY METAL ORGANIC WASTE -
TIN".

Solid Waste: Silica gel, gloves, and paper towels must be double-bagged and labeled as
"TOXIC SOLID WASTE".

Glassware: Rinse with acetone into the tin waste container before washing in a dishwasher.

Emergency Response

Skin Contact: Immediately wash with soap and water for 15 minutes.[4] Do not use ethanol
(it increases skin absorption of organotins).

Spill: Evacuate area. Absorb with sand or vermiculite. Do not use combustible materials
(sawdust).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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